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Compound of Interest

Compound Name: Angstrom6

Cat. No.: B8137587

Get Quote

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug

Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Angstrom6, a research-grade peptide. As a Senior Application Scientist, my objective is to

synthesize technical accuracy with field-proven insights to ensure your safety and the integrity

of your research. This document is structured to provide a self-validating system of protocols,

grounded in authoritative sources, to build your trust and become a preferred source for

laboratory safety information.

Hazard Assessment of Angstrom6
Angstrom6, also known as A6 Peptide, is an 8-amino-acid peptide utilized in cancer research

to interfere with the uPA/uPAR cascade, which can inhibit the migration, invasion, and

metastasis of tumor cells. It is typically supplied as a lyophilized (freeze-dried) powder for

research purposes only.

While a specific Safety Data Sheet (SDS) for Angstrom6 is not readily available, its nature as

a bioactive peptide necessitates a cautious approach. The primary hazards are associated with
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its potential biological activity if accidentally ingested, inhaled, or absorbed through the skin.

Lyophilized powders can be easily aerosolized, posing an inhalation risk.

Potential Routes of Exposure:

Inhalation: Aerosolized powder during weighing or reconstitution.

Dermal Contact: Direct skin contact with the powder or solutions.

Ocular Contact: Accidental splashing of solutions into the eyes.

Ingestion: Transfer from contaminated hands to the mouth.

Given these potential hazards, a comprehensive personal protective equipment (PPE) and

handling plan is mandatory.

Personal Protective Equipment (PPE): Your First
Line of Defense
The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to

mitigate workplace hazards, including those in a laboratory setting.[1][2][3] The following PPE

is required when handling Angstrom6 in both powder and solution form.
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PPE Component Specification Rationale

Eye Protection

ANSI Z87.1-rated safety

glasses or chemical splash

goggles.[4]

Protects against accidental

splashes of Angstrom6

solutions or contact with the

powder.

Hand Protection Disposable nitrile gloves.

Provides a barrier against skin

contact. Nitrile is a common

choice for its chemical

resistance to a variety of

substances.[5]

Body Protection A long-sleeved laboratory coat.
Protects skin and personal

clothing from contamination.[6]

Respiratory Protection

A NIOSH-approved respirator

may be necessary if work

cannot be conducted in a fume

hood.

To prevent inhalation of the

lyophilized powder, which can

be easily aerosolized.

Foot Protection Closed-toe shoes.
Protects feet from spills and

falling objects.[6][7]

Donning and Doffing PPE: A Critical Procedure
The sequence of putting on (donning) and taking off (doffing) PPE is crucial to prevent cross-

contamination.
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Donning Sequence

Doffing Sequence

1. Lab Coat 2. Eye Protection 3. Gloves

1. Gloves 2. Lab Coat 3. Eye Protection

Waste Generation

Waste Segregation

Final Disposal

Angstrom6 Powder/Solution

Liquid Chemical Waste

Contaminated Labware

Solid Chemical WasteSharps Waste

Contaminated PPE

Hazardous Waste Pickup by EH&S

Click to download full resolution via product page

Caption: Angstrom6 Waste Disposal Workflow.

Conclusion
The safe handling of Angstrom6 is paramount to protecting yourself and your colleagues and

ensuring the validity of your research. By adhering to the guidelines outlined in this document,

you can minimize risks and maintain a safe laboratory environment. Always consult your

institution's Chemical Hygiene Plan and your Environmental Health and Safety (EH&S)

department for specific guidance. [2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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